Cas no 183303-75-5 (4-Cyclopropyl-1,2,3thiadiazole-5-carboxylic acid methyl ester)

• Product Name: 4-Cyclopropyl-1,2,3thiadiazole-5-carboxylic acid methyl ester
• CAS No: 183303-75-5
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• MDL: MFCD19981415
• CID: 3168191
• PubChem ID: 57659801
• Update Time: 2025-04-21

4-Cyclopropyl-1,2,3thiadiazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CYCLOPROPYL-1,2,3-THIADIAZOLE-5-CARBOXYLATE
• 4-Cyclopropyl-[1,2,3]thiadiazole-5-carboxylicacidmethylester
• 4-Cyclopropyl-1,2,3thiadiazole-5-carboxylic acid methyl ester
• AS-5271
• AKOS025392374
• methyl4-cyclopropyl-1,2,3-thiadiazole-5-carboxylate
• methyl 4-cyclopropylthiadiazole-5-carboxylate
• 4-Cyclopropyl-[1,2,3]thiadiazole-5-carboxylic acid methyl ester
• 183303-75-5
• RATDURIWTZOQHK-UHFFFAOYSA-N
• MFCD19981415
• CS-0320775
• SCHEMBL2862489

• MDL： MFCD19981415
• Inchi： 1S/C7H8N2O2S/c1-11-7(10)6-5(4-2-3-4)8-9-12-6/h4H,2-3H2,1H3
• InChI Key： RATDURIWTZOQHK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 282.6±42.0 °C at 760 mmHg
• Flash Point: 124.7±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Cyclopropyl-1,2,3thiadiazole-5-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)